4-(2,5-Difluorophenoxy)aniline
Cat. No. B8589125
M. Wt: 221.20 g/mol
InChI Key: SZFLBDKQYLWSGO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08759358B1
Procedure details
Into a 500 mL 3-necked round-bottom flask purged and maintained under an inert atmosphere of nitrogen, was placed a solution of 1,4-difluoro-2-(4-nitrophenoxy)benzene (19.5 g, 77.63 mmol, 1.00 equiv) in methanol (200 mL), and Raney Nickel (2 g). This was followed by the addition of a solution of hydrazine hydrate (11.66 g) in methanol (50 mL) dropwise with stirring at 25° C. over 15 min. The resulting solution was stirred for 12 h at 25° C. and then filtrated and the filtrate was concentrated under vacuum. The residue was diluted with ethyl acetate, washed with water and brine, dried over anhydrous sodium sulfate and concentrated under vacuum to give 16 g (93%) of 4-(2,5-difluorophenoxy)aniline as black oil.
Name
1,4-difluoro-2-(4-nitrophenoxy)benzene
Quantity
19.5 g
Type
reactant
Reaction Step One
Yield
93%
Identifiers
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REACTION_CXSMILES
|
[F:1][C:2]1[CH:7]=[CH:6][C:5]([F:8])=[CH:4][C:3]=1[O:9][C:10]1[CH:15]=[CH:14][C:13]([N+:16]([O-])=O)=[CH:12][CH:11]=1.O.NN>CO.[Ni]>[F:1][C:2]1[CH:7]=[CH:6][C:5]([F:8])=[CH:4][C:3]=1[O:9][C:10]1[CH:11]=[CH:12][C:13]([NH2:16])=[CH:14][CH:15]=1 |f:1.2|
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Inputs
Step One
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Name
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1,4-difluoro-2-(4-nitrophenoxy)benzene
|
|
Quantity
|
19.5 g
|
|
Type
|
reactant
|
|
Smiles
|
FC1=C(C=C(C=C1)F)OC1=CC=C(C=C1)[N+](=O)[O-]
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Step Two
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Name
|
|
|
Quantity
|
11.66 g
|
|
Type
|
reactant
|
|
Smiles
|
O.NN
|
|
Name
|
|
|
Quantity
|
50 mL
|
|
Type
|
solvent
|
|
Smiles
|
CO
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Step Three
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Name
|
|
|
Quantity
|
200 mL
|
|
Type
|
solvent
|
|
Smiles
|
CO
|
Step Four
|
Name
|
|
|
Quantity
|
2 g
|
|
Type
|
catalyst
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|
Smiles
|
[Ni]
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Conditions
Temperature
|
Control Type
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UNSPECIFIED
|
|
Setpoint
|
25 °C
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Stirring
|
Type
|
CUSTOM
|
|
Details
|
with stirring at 25° C. over 15 min
|
|
Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
Into a 500 mL 3-necked round-bottom flask purged
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TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
|
maintained under an inert atmosphere of nitrogen
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STIRRING
|
Type
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STIRRING
|
|
Details
|
The resulting solution was stirred for 12 h at 25° C.
|
|
Duration
|
12 h
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FILTRATION
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Type
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FILTRATION
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|
Details
|
filtrated
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
the filtrate was concentrated under vacuum
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ADDITION
|
Type
|
ADDITION
|
|
Details
|
The residue was diluted with ethyl acetate
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WASH
|
Type
|
WASH
|
|
Details
|
washed with water and brine
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried over anhydrous sodium sulfate
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
concentrated under vacuum
|
Outcomes
Product
Details
Reaction Time |
15 min |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
FC1=C(OC2=CC=C(N)C=C2)C=C(C=C1)F
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 16 g | |
| YIELD: PERCENTYIELD | 93% | |
| YIELD: CALCULATEDPERCENTYIELD | 93.2% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
